Cas no 2228508-51-6 (3-(methoxymethyl)furan-2-ylmethanesulfonyl chloride)

• Product Name: 3-(methoxymethyl)furan-2-ylmethanesulfonyl chloride
• CAS No: 2228508-51-6
• MF: C₇H₉ClO₄S
• MW: 224.661960363388
• CID: 6290693
• PubChem ID: 165964796
• Update Time: 2025-10-30

3-(methoxymethyl)furan-2-ylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(methoxymethyl)furan-2-ylmethanesulfonyl chloride
• [3-(methoxymethyl)furan-2-yl]methanesulfonyl chloride
• 2228508-51-6
• EN300-2001867

• Inchi： 1S/C7H9ClO4S/c1-11-4-6-2-3-12-7(6)5-13(8,9)10/h2-3H,4-5H2,1H3
• InChI Key： YSXAOUCKHNYMSR-UHFFFAOYSA-N
• SMILES： ClS(CC1=C(C=CO1)COC)(=O)=O

Computed Properties

• Exact Mass: 223.9910076g/mol
• Monoisotopic Mass: 223.9910076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 64.9Ų

Additional information on 3-(methoxymethyl)furan-2-ylmethanesulfonyl chloride

3-(Methoxymethyl)furan-2-ylmethanesulfonyl chloride (CAS No. 2228508-51-6)

3-(Methoxymethyl)furan-2-ylmethanesulfonyl chloride, with the CAS registry number 2228508-51-6, is a highly reactive and versatile compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical chemistry. This compound is characterized by its unique structure, which combines a furan ring, a methoxymethyl group, and a sulfonyl chloride functional group. The combination of these structural elements makes it an invaluable reagent in the construction of complex molecules, particularly in the development of bioactive compounds and advanced materials.

The furan ring, a five-membered aromatic heterocycle, serves as a foundational structure for this compound. The presence of the methoxymethyl group at the 3-position of the furan ring introduces steric hindrance and electronic effects that can influence the reactivity and selectivity of the molecule. The sulfonyl chloride group, on the other hand, is a potent electrophilic moiety that enables various nucleophilic substitution reactions. This combination makes 3-(Methoxymethyl)furan-2-ylmethanesulfonyl chloride an ideal building block for constructing sulfonamides, sulfonates, and other sulfur-containing compounds.

Recent studies have highlighted the role of this compound in the synthesis of bioactive molecules. For instance, researchers have utilized it as a key intermediate in the development of antiviral agents and anticancer drugs. Its ability to undergo nucleophilic aromatic substitution reactions has been exploited to create compounds with enhanced pharmacokinetic properties. Furthermore, its reactivity has been leveraged in click chemistry approaches, enabling rapid and efficient assembly of complex molecular architectures.

The synthesis of 3-(Methoxymethyl)furan-2-ylmethanesulfonyl chloride typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the oxidation of an appropriate sulfide precursor followed by subsequent functionalization to introduce the methoxymethyl group. The optimization of these steps has been a focus of recent research efforts, with chemists seeking to improve yields and reduce reaction times while maintaining product purity.

In terms of applications, this compound has found utility in various areas beyond pharmaceuticals. For example, it has been employed in the synthesis of advanced polymers and materials with tailored properties. Its ability to form stable covalent bonds makes it a valuable reagent in polymer chemistry, where it can be used to introduce functional groups that enhance material performance.

The study of 3-(Methoxymethyl)furan-2-ylmethanesulfonyl chloride has also contributed to our understanding of sulfur chemistry and its role in molecular design. Researchers have explored its reactivity under different conditions, revealing insights into its electronic properties and reaction mechanisms. These findings have not only advanced our knowledge but also paved the way for innovative applications in both academic and industrial settings.

In conclusion, 3-(Methoxymethyl)furan-2-ylmethanesulfonyl chloride, with its unique structure and versatile reactivity, continues to be a focal point in contemporary chemical research. Its role as a key intermediate in the synthesis of bioactive compounds and advanced materials underscores its importance in modern chemistry. As research progresses, we can expect further discoveries that will expand its applications and deepen our understanding of its chemical properties.